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Compound of Interest

Compound Name: 2-Chlorobutanoic acid-d6
Cat. No.: B12407464
Get Quote
\ J

An In-depth Technical Guide on the Physical Characteristics of 2-Chlorobutanoic acid-d6

This technical guide provides a comprehensive overview of the known physical characteristics
of 2-Chlorobutanoic acid-d6 (CAS No. 1219802-13-7). Designed for researchers, scientists,
and professionals in drug development, this document summarizes key physical data, outlines
general experimental protocols for their determination, and presents a logical workflow for
physical property characterization. Given that 2-Chlorobutanoic acid-d6 is the deuterium-
labeled version of 2-Chlorobutanoic acid, data for the non-deuterated analogue (CAS No.
4170-24-5) is also provided for comparative purposes.

Data Presentation

The quantitative physical data for 2-Chlorobutanoic acid-d6é and its non-deuterated
counterpart are summarized in the tables below. These tables facilitate a clear comparison of
the known properties of each compound.

Table 1: Physical Properties of 2-Chlorobutanoic acid-d6
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Property

Value

Source

CAS Number

1219802-13-7

[1]2]

Molecular Formula

CaDeHCIO2

[2]

Molecular Weight 128.587 g/mol [11[2]
Density 1.2+0.1 g/cm3 [1]
Boiling Point 203.2 £ 13.0 °C at 760 mmHg [1]
Melting Point N/A [1]
Flash Point 76.7£19.8°C [1]

Table 2: Physical Properties of 2-Chlorobutanoic acid (Non-Deuterated)

Property Value Source
CAS Number 4170-24-5 [31[4151[6][7]
Molecular Formula C4H7CIO2 [31[4]5][8]
Molecular Weight 122.55 g/mol 311415191
Appearance Colorless to pale yellow liquid [8][10]
Density 1.190 g/mL at 20 °C [3][11][12]
Boiling Point 90-92 °C at 12 mmHg [B1[11][12]
Melting Point -16 °C [13]
Solubility Soluble in water [8][11]
Refractive Index 1.439 at 20 °C [3]

pKa 2.84 at 18 °C in water [13]

Experimental Protocols

While specific, detailed experimental protocols for the determination of the physical properties

of 2-Chlorobutanoic acid-d6 are not readily available in published literature, this section
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outlines the standard methodologies employed for measuring such characteristics. These
protocols are generally applicable to organic acids.

2.1 Determination of Melting Point

The melting point of a substance is determined using a melting point apparatus.
o Apparatus: Capillary tube melting point apparatus.

e Procedure:

o Asmall, dry sample of the substance is packed into a thin-walled capillary tube, sealed at
one end.

o The capillary tube is placed in the heating block of the apparatus.
o The sample is heated at a controlled rate.

o The temperature at which the substance begins to melt and the temperature at which it
becomes completely liquid are recorded as the melting range.

2.2 Determination of Boiling Point
The boiling point is determined at a specific atmospheric pressure.
o Apparatus: Distillation apparatus or a specialized boiling point apparatus (e.g., Thiele tube).
e Procedure (Distillation Method):
o The liquid is placed in a distillation flask with boiling chips.

o Athermometer is positioned so that the top of the bulb is level with the bottom of the side-
arm of the flask.

o The liquid is heated until it boils and its vapor condenses on the thermometer.

o The constant temperature recorded during the distillation of the liquid is the boiling point at
that pressure. For pressure-sensitive compounds, boiling points are often reported at
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reduced pressures (e.g., 12 mmHg).[3][11][12]
2.3 Determination of Density
The density of a liquid is typically measured using a pycnometer or a digital density meter.

o Apparatus: Pycnometer (a glass flask with a close-fitting ground glass stopper with a
capillary fine bore through it).

e Procedure:

[e]

The empty pycnometer is weighed.
o ltis then filled with the sample liquid and weighed again.

o Finally, the pycnometer is filled with a reference liquid of known density (e.g., distilled
water) and weighed.

o The density of the sample is calculated from these weights and the known density of the
reference liquid.

2.4 Determination of Solubility

Solubility is determined by finding the maximum amount of solute that can dissolve in a given
amount of solvent at a specific temperature.

e Procedure:
o A known volume of the solvent (e.g., water) is placed in a flask.
o Small, measured amounts of the solute are added incrementally with constant stirring.

o The addition is stopped when a saturated solution is formed (i.e., no more solute
dissolves).

o The total mass of the dissolved solute is used to calculate the solubility, often expressed in
g/L.[10]
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Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the physical characterization of a
chemical compound like 2-Chlorobutanoic acid-d6.

Physical Characterization Workflow
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Caption: Generalized workflow for physical property determination.

This guide serves as a foundational resource for understanding the physical characteristics of
2-Chlorobutanoic acid-d6. The provided data and general methodologies are intended to
support further research and application of this compound in various scientific domains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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